Cas no 455280-00-9 (5-Bromobenzodisoxazol-3-ylamine)

• Product Name: 5-Bromobenzodisoxazol-3-ylamine
• CAS No: 455280-00-9
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD09834823
• CID: 324488
• PubChem ID: 33589610
• Update Time: 2025-04-19

5-Bromobenzodisoxazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[d]isoxazol-3-ylamine
• 1,2-Benzisoxazol-3-amine,5-bromo-
• 5-bromo-1,2-benzisoxazol-3-ylamine
• 5-bromo-1,2-benzoxazol-3-amine
• 5-BROMOBENZO[D]ISOXAZOL-3-YLAMINE,0.97
• 5-bromo-1,2-benzisoxazol-3-amine
• 5-bromo-1,2-benzoxazol-3-amine;5-Bromobenzo[d]isoxazol-3-ylamine
• SCHEMBL1943238
• FS-1013
• MB07795
• SY028914
• 5-bromobenzo[d]isoxazol-3-amine
• A826836
• AMY1659
• MFCD09834823
• DTXSID20652787
• 3-AMino-5-broMobenzo[d]isoxazole
• AKOS015834674
• BGMYWBQEKIMHGU-UHFFFAOYSA-N
• EN300-267265
• 5-Bromobenzo[d] isoxazol-3-amine
• CS-W019384
• Z1269129668
• FT-0647128
• 1,2-Benzisoxazol-3-amine, 5-bromo-
• 455280-00-9
• DB-070662
• DB-317528
• 5-Bromobenzodisoxazol-3-ylamine

• MDL： MFCD09834823
• Inchi： 1S/C7H5BrN2O/c8-4-1-2-6-5(3-4)7(9)10-11-6/h1-3H,(H2,9,10)
• InChI Key： BGMYWBQEKIMHGU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N)=NO2

Computed Properties

• Exact Mass: 211.95900
• Monoisotopic Mass: 211.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 371.1°C at 760 mmHg
• Flash Point: 178.2±22.3 °C
• Refractive Index: 1.715
• PSA: 52.05000
• LogP: 2.75370
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromobenzodisoxazol-3-ylamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C